Cas no 258853-83-7 (1-amino-3-(2H-1,3-benzodioxol-5-yloxy)propan-2-ol)

• Product Name: 1-amino-3-(2H-1,3-benzodioxol-5-yloxy)propan-2-ol
• CAS No: 258853-83-7
• MF: C₁₀H₁₃NO₄
• MW: 211.214523077011
• CID: 1424361
• PubChem ID: 2770892
• Update Time: 2025-10-28

1-amino-3-(2H-1,3-benzodioxol-5-yloxy)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-(1,3-benzodioxol-5-yloxy)propan-2-ol
• 1-amino-3-(2H-1,3-benzodioxol-5-yloxy)propan-2-ol
• F1276-0022
• MLS000063290
• AC1MCJ4N
• SureCN772737
• Oprea1_185665
• AC1Q53P7
• IFLab1_004972
• CTK7E3330
• 1-amino-3-(2H-1,3-benzodioxol-5-yloxy)propan-2-ol; F1276-0022; MLS000063290; AC1MCJ4N; SureCN772737; Oprea1_185665; AC1Q53P7; IFLab1_004972; CTK7E3330;
• CHEMBL1367402
• EN300-54870
• 1-Amino-3-(1,3-dioxaindan-5-yloxy)propan-2-ol
• SMR000074924
• 1-amino-3-(1,3-benzodioxol-5-yloxy)-2-propanol
• SR-01000270313-1
• SCHEMBL772737
• 258853-83-7
• AKOS000210387
• NCGC00059913-02
• G37480
• SR-01000270313
• HMS2302O03
• AKOS016039367
• CS-0216694
• BP-13375
• HMS1426B22
• Z327226142

• Inchi： 1S/C10H13NO4/c11-4-7(12)5-13-8-1-2-9-10(3-8)15-6-14-9/h1-3,7,12H,4-6,11H2
• InChI Key： MBLWJNKJEZAIHU-UHFFFAOYSA-N
• SMILES： O(C1C=CC2=C(C=1)OCO2)CC(CN)O

Computed Properties

• Exact Mass: 211.08445790g/mol
• Monoisotopic Mass: 211.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 73.9Ų

Additional information on 1-amino-3-(2H-1,3-benzodioxol-5-yloxy)propan-2-ol

1-Amino-3-(2H-1,3-benzodioxol-5-yloxy)propan-2-ol: A Comprehensive Overview

1-Amino-3-(2H-1,3-benzodioxol-5-yloxy)propan-2-ol, with the CAS number 258853-83-7, is a multifaceted compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an amino group, a benzodioxole ring, and a hydroxyl group. These functional groups contribute to its diverse biological activities and potential therapeutic applications.

The benzodioxole ring is a key structural element in 1-amino-3-(2H-1,3-benzodioxol-5-yloxy)propan-2-ol. This ring system is known for its ability to modulate various biological processes, making it a valuable scaffold in drug discovery. The presence of the amino group and the hydroxyl group further enhances the compound's reactivity and solubility, which are crucial for its pharmacological properties.

Recent studies have highlighted the potential of 1-amino-3-(2H-1,3-benzodioxol-5-yloxy)propan-2-ol in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic effects. These properties make it a promising candidate for the development of new treatments for conditions such as arthritis and chronic pain.

In addition to its anti-inflammatory and analgesic activities, 1-amino-3-(2H-1,3-benzodioxol-5-yloxy)propan-2-ol has also been investigated for its neuroprotective effects. Studies have demonstrated that this compound can protect neurons from oxidative stress and neurodegeneration, which are common features in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism of action involves the modulation of key signaling pathways involved in neuronal survival and function.

The pharmacokinetic properties of 1-amino-3-(2H-1,3-benzodioxol-5-yloxy)propan-2-ol have also been extensively studied. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its good oral bioavailability and low toxicity make it an attractive candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-amino-3-(2H-1,3-benzodioxol-5-yloxy)propan-2-ol in various indications. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported. These findings have paved the way for more advanced clinical studies to explore its therapeutic potential in larger patient populations.

The synthetic routes for producing 1-amino-3-(2H-1,3-benzodioxol-5-yloxy)propan-2-ol have been optimized to ensure high yields and purity. Various methods have been developed to synthesize this compound efficiently, including multistep reactions involving nucleophilic substitution, reduction, and coupling reactions. These synthetic strategies are crucial for scaling up production for clinical trials and commercialization.

In conclusion, 1-amino-3-(2H-1,3-benzodioxol-5-yloxy)propan-2-ol, with its CAS number 258853-83-7, is a promising compound with a wide range of potential applications in medicine. Its unique structural features and favorable biological activities make it an important focus of ongoing research and development efforts. As more data from clinical trials become available, the therapeutic potential of this compound is expected to be fully realized.